Cas no 2150188-02-4 (2-(1-hydroxypent-4-yn-2-yl)aminopyridine-4-carboxylic acid)
2-(1-hydroxypent-4-yn-2-yl)aminopyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-hydroxypent-4-yn-2-yl)aminopyridine-4-carboxylic acid
- 2150188-02-4
- 2-[(1-hydroxypent-4-yn-2-yl)amino]pyridine-4-carboxylic acid
- EN300-1449017
-
- Inchi: 1S/C11H12N2O3/c1-2-3-9(7-14)13-10-6-8(11(15)16)4-5-12-10/h1,4-6,9,14H,3,7H2,(H,12,13)(H,15,16)
- InChI Key: HRDFDZSEZBSYCU-UHFFFAOYSA-N
- SMILES: OCC(CC#C)NC1C=C(C(=O)O)C=CN=1
Computed Properties
- Exact Mass: 220.08479225g/mol
- Monoisotopic Mass: 220.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 82.4Ų
2-(1-hydroxypent-4-yn-2-yl)aminopyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1449017-0.05g |
2-[(1-hydroxypent-4-yn-2-yl)amino]pyridine-4-carboxylic acid |
2150188-02-4 | 0.05g |
$888.0 | 2023-06-06 | ||
| Enamine | EN300-1449017-0.1g |
2-[(1-hydroxypent-4-yn-2-yl)amino]pyridine-4-carboxylic acid |
2150188-02-4 | 0.1g |
$930.0 | 2023-06-06 | ||
| Enamine | EN300-1449017-0.25g |
2-[(1-hydroxypent-4-yn-2-yl)amino]pyridine-4-carboxylic acid |
2150188-02-4 | 0.25g |
$972.0 | 2023-06-06 | ||
| Enamine | EN300-1449017-0.5g |
2-[(1-hydroxypent-4-yn-2-yl)amino]pyridine-4-carboxylic acid |
2150188-02-4 | 0.5g |
$1014.0 | 2023-06-06 | ||
| Enamine | EN300-1449017-1.0g |
2-[(1-hydroxypent-4-yn-2-yl)amino]pyridine-4-carboxylic acid |
2150188-02-4 | 1g |
$1057.0 | 2023-06-06 | ||
| Enamine | EN300-1449017-2.5g |
2-[(1-hydroxypent-4-yn-2-yl)amino]pyridine-4-carboxylic acid |
2150188-02-4 | 2.5g |
$2071.0 | 2023-06-06 | ||
| Enamine | EN300-1449017-5.0g |
2-[(1-hydroxypent-4-yn-2-yl)amino]pyridine-4-carboxylic acid |
2150188-02-4 | 5g |
$3065.0 | 2023-06-06 | ||
| Enamine | EN300-1449017-10.0g |
2-[(1-hydroxypent-4-yn-2-yl)amino]pyridine-4-carboxylic acid |
2150188-02-4 | 10g |
$4545.0 | 2023-06-06 | ||
| Enamine | EN300-1449017-50mg |
2-[(1-hydroxypent-4-yn-2-yl)amino]pyridine-4-carboxylic acid |
2150188-02-4 | 50mg |
$707.0 | 2023-09-29 | ||
| Enamine | EN300-1449017-100mg |
2-[(1-hydroxypent-4-yn-2-yl)amino]pyridine-4-carboxylic acid |
2150188-02-4 | 100mg |
$741.0 | 2023-09-29 |
2-(1-hydroxypent-4-yn-2-yl)aminopyridine-4-carboxylic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-(1-hydroxypent-4-yn-2-yl)aminopyridine-4-carboxylic acid
Introduction to 2-(1-hydroxypent-4-yn-2-yl)aminopyridine-4-carboxylic acid (CAS No. 2150188-02-4)
2-(1-hydroxypent-4-yn-2-yl)aminopyridine-4-carboxylic acid, with the CAS number 2150188-02-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research developments associated with 2-(1-hydroxypent-4-yn-2-yl)aminopyridine-4-carboxylic acid.
Chemical Structure and Properties
The molecular formula of 2-(1-hydroxypent-4-yn-2-yl)aminopyridine-4-carboxylic acid is C13H13N3O3, and its molecular weight is approximately 263.25 g/mol. The compound features a pyridine ring with an amine group and a carboxylic acid moiety, along with a hydroxyalkyne substituent. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies.
The hydroxyalkyne substituent, specifically the 1-hydroxypent-4-yne group, is a key structural feature that contributes to the compound's reactivity and potential biological activity. The hydroxyl group can participate in hydrogen bonding and other intermolecular interactions, while the alkyne moiety can undergo various chemical transformations such as click chemistry reactions. These properties make 2-(1-hydroxypent-4-yn-2-yl)aminopyridine-4-carboxylic acid a versatile building block in organic synthesis.
Synthesis Methods
The synthesis of 2-(1-hydroxypent-4-yn-2-yl)aminopyridine-4-carboxylic acid has been reported using several approaches, each with its own advantages and limitations. One common method involves the reaction of 4-chloro-nicotinamide with 1-hydroxypentanenitrile followed by hydrolysis to form the carboxylic acid. Another approach utilizes a palladium-catalyzed coupling reaction between a pyridine derivative and a terminal alkyne to introduce the hydroxyalkyne substituent.
A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method that combines multiple steps into a single reaction sequence. This method not only simplifies the synthetic process but also improves the overall yield and purity of the final product. The use of green chemistry principles, such as solvent-free conditions and recyclable catalysts, has also been explored to make the synthesis more environmentally friendly.
Biological Activities
2-(1-hydroxypent-4-yn-2-yl)aminopyridine-4-carboxylic acid has been investigated for its potential biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity suggests that it may have therapeutic potential in treating inflammatory diseases.
In cancer research, 2-(1-hydroxypent-4-yne)aminopyridine-4-carboxylic acid has demonstrated cytotoxic effects against various cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HCT116). The mechanism of action appears to involve the induction of apoptosis through mitochondrial dysfunction and DNA damage. These findings highlight its potential as a lead compound for developing new anti-cancer drugs.
In neuroprotective studies, this compound has shown promise in protecting neurons from oxidative stress-induced damage. It can effectively scavenge reactive oxygen species (ROS) and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in oxidative stress response.
Clinical Applications and Future Directions
The promising biological activities of 2-(1-hydroxypentanenitrile)aminopyridinecarboxylic acid have led to increased interest in its clinical applications. Preclinical studies have demonstrated its safety profile in animal models, paving the way for further clinical trials. Several pharmaceutical companies are currently investigating this compound for its potential use in treating inflammatory diseases, cancer, and neurodegenerative disorders.
Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Strategies such as prodrug design and nanoparticle formulation are being explored to improve its therapeutic index. Additionally, efforts are being made to identify novel targets and mechanisms of action that could be exploited for developing more effective treatments.
In conclusion, 2-(1-hydroxypentanenitrile)aminopyridinecarboxylic acid (CAS No. 2150188-02-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure makes it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As more studies are conducted, it is likely that new applications for this compound will be discovered, contributing to advancements in healthcare and medicine.
2150188-02-4 (2-(1-hydroxypent-4-yn-2-yl)aminopyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)